Cas no 873669-04-6 (2-Azetidinecarbonitrile, 1,4-dimethyl-3-phenyl-, (2S,3S,4R)-)

• Product Name: 2-Azetidinecarbonitrile, 1,4-dimethyl-3-phenyl-, (2S,3S,4R)-
• CAS No: 873669-04-6
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 657141
• PubChem ID: 71413061
• Update Time: 2025-04-19

2-Azetidinecarbonitrile, 1,4-dimethyl-3-phenyl-, (2S,3S,4R)- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinecarbonitrile, 1,4-dimethyl-3-phenyl-, (2S,3S,4R)-
• (2S,3S,4R)-1,4-dimethyl-3-phenylazetidine-2-carbonitrile
• 873669-04-6
• DTXSID70832592

• Inchi： 1S/C12H14N2/c1-9-12(11(8-13)14(9)2)10-6-4-3-5-7-10/h3-7,9,11-12H,1-2H3/t9-,11-,12-/m1/s1
• InChI Key： XNSMIWSHJTZDHP-YUSALJHKSA-N
• SMILES： N1(C)[C@H](C#N)[C@@H](C2C=CC=CC=2)[C@H]1C

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 27Ų